Cas no 1803783-39-2 (3,4-Dibromo-2,5-difluorophenylacetic acid)

• Product Name: 3,4-Dibromo-2,5-difluorophenylacetic acid
• CAS No: 1803783-39-2
• MF: C₈H₄Br₂F₂O₂
• MW: 329.920968055725
• MDL: MFCD28784374
• CID: 4705715
• Update Time: 2025-11-01

3,4-Dibromo-2,5-difluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2,5-difluorophenylacetic acid

• MDL： MFCD28784374
• Inchi： 1S/C8H4Br2F2O2/c9-6-4(11)1-3(2-5(13)14)8(12)7(6)10/h1H,2H2,(H,13,14)
• InChI Key： IFHOCKXIMBBWGU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1F)CC(=O)O)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 37.3

Additional information on 3,4-Dibromo-2,5-difluorophenylacetic acid

Comprehensive Overview of 3,4-Dibromo-2,5-difluorophenylacetic acid (CAS No. 1803783-39-2)

3,4-Dibromo-2,5-difluorophenylacetic acid (CAS No. 1803783-39-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This fluorinated and brominated derivative of phenylacetic acid exhibits unique chemical properties, making it a valuable intermediate in the synthesis of complex molecules. Its molecular structure, characterized by the presence of halogen atoms at strategic positions, enhances its reactivity and selectivity in various chemical transformations.

The compound's CAS number 1803783-39-2 serves as a critical identifier for researchers and manufacturers, ensuring precise communication across global databases. In recent years, the demand for halogenated aromatic compounds like 3,4-Dibromo-2,5-difluorophenylacetic acid has surged due to their applications in drug discovery and material innovation. For instance, its role in the development of bioactive molecules and electronic materials aligns with current trends in sustainable chemistry and green synthesis.

One of the most frequently searched questions related to this compound is: "What are the applications of 3,4-Dibromo-2,5-difluorophenylacetic acid in medicinal chemistry?" Researchers have explored its potential as a building block for small-molecule inhibitors and protease-targeting drugs, particularly in oncology and infectious disease research. The fluorine and bromine substituents contribute to improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability.

Another trending topic is the compound's utility in agrochemical formulations. With the growing emphasis on crop protection and sustainable agriculture, 3,4-Dibromo-2,5-difluorophenylacetic acid has been investigated as a precursor for herbicides and fungicides. Its structural features enable targeted interactions with plant enzymes, offering a pathway to develop next-generation eco-friendly pesticides.

From a synthetic chemistry perspective, the compound's reaction mechanisms and stereochemical outcomes are subjects of ongoing research. Advanced techniques like cross-coupling reactions and catalytic fluorination have been employed to modify its core structure, yielding derivatives with tailored functionalities. These innovations are often discussed in forums focusing on organofluorine chemistry and halogenation strategies.

In material science, 3,4-Dibromo-2,5-difluorophenylacetic acid has been utilized in the design of organic semiconductors and liquid crystal displays (LCDs). Its ability to influence electron density and molecular packing makes it a candidate for optoelectronic devices, a hot topic in renewable energy and nanotechnology circles.

Quality control and analytical methods for this compound are also of high interest. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and consistency. These methods are critical for meeting regulatory standards in industries where CAS 1803783-39-2 is employed.

In summary, 3,4-Dibromo-2,5-difluorophenylacetic acid (CAS No. 1803783-39-2) represents a versatile and high-value chemical entity with broad applications across multiple disciplines. Its relevance to cutting-edge research and industrial processes underscores its importance in modern chemistry. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of innovation in drug development, agricultural science, and advanced materials.